1-[(2,4-dichlorophenoxy)acetyl]-3-methyl-4-phenyl-1H-pyrazol-5-amine

• IUPAC Name: 1-(5-amino-3-methyl-4-phenylpyrazol-1-yl)-2-(2,4-dichlorophenoxy)ethanone
• InChI: InChI=1S/C18H15Cl2N3O2/c1-11-17(12-5-3-2-4-6-12)18(21)23(22-11)16(24)10-25-15-8-7-13(19)9-14(15)20/h2-9H,10,21H2,1H3
• InChI Key: LGPSGPMOTRZHIO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1C2=CC=CC=C2)N)C(=O)COC3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C18H15Cl2N3O2
• Molecular Weight: 376.2 g/mol

Description

1-[(2,4-dichlorophenoxy)acetyl]-3-methyl-4-phenyl-1H-pyrazol-5-amine is a chemical compound that has been extensively studied for its potential use in scientific research. It is commonly referred to as "DCPA" and is known for its ability to selectively inhibit the activity of certain enzymes in plants. In

Mechanism of Action

DCPA works by binding to the active site of acetyl-CoA carboxylase, preventing the enzyme from carrying out its normal function. This inhibition leads to a decrease in the production of malonyl-CoA, which is a precursor for fatty acid biosynthesis. As a result, the plant experiences a decrease in fatty acid production, which can have a number of effects on its growth and development.
Biochemical and Physiological Effects:
The inhibition of acetyl-CoA carboxylase by DCPA can have a number of biochemical and physiological effects on plants. For example, it can lead to a decrease in the production of lipids and waxes, which can affect the permeability of the plant cell membrane. It can also lead to a decrease in the production of jasmonic acid, which is a signaling molecule involved in plant defense against herbivores and pathogens.

Advantages and Limitations for Lab Experiments

One advantage of using DCPA in lab experiments is its selectivity for acetyl-CoA carboxylase. This allows researchers to study the specific effects of inhibiting this enzyme without affecting other biochemical pathways in the plant. However, one limitation of using DCPA is its potential toxicity to plants at high concentrations. Careful dosing and experimental design are necessary to avoid unintended effects on plant growth and development.

Future Directions

There are a number of future directions for research on DCPA. One area of interest is the potential use of DCPA as a herbicide. Its selectivity for acetyl-CoA carboxylase could make it a useful tool for controlling weed growth without harming crops. Another area of interest is the study of the effects of DCPA on plant-microbe interactions. It has been shown to affect the production of certain compounds that are involved in these interactions, which could have implications for plant health and disease resistance.

Scientific Research Applications

DCPA has been widely used in scientific research to study the role of certain enzymes in plant growth and development. It has been shown to selectively inhibit the activity of the enzyme acetyl-CoA carboxylase, which is involved in the biosynthesis of fatty acids in plants. This inhibition leads to a decrease in the production of fatty acids, which can have a number of effects on plant growth and development.